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Compound of Interest

Compound Name: 4-Chlorophenylacetone

Cat. No.: B144124 Get Quote

For laboratory professionals engaged in scientific research and drug development, the

responsible management of chemical waste is paramount. This guide provides essential safety

and logistical information for the proper disposal of 4-Chlorophenylacetone, ensuring the

protection of both laboratory personnel and the environment.

Disclaimer: This document is intended as a guide and does not supersede local, state, or

federal regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific protocols and requirements.

Understanding the Hazards of 4-
Chlorophenylacetone
4-Chlorophenylacetone is a halogenated organic compound. While some safety data sheets

may indicate it is not classified as hazardous under specific OSHA standards, it is crucial to

handle it with care due to its chemical properties and potential environmental impact.[1]

Halogenated organic compounds are often persistent in the environment and can be harmful to

aquatic life.[2] Therefore, it is imperative that 4-Chlorophenylacetone is not disposed of down

the drain or in regular trash.[3][4]

Key Chemical Properties and Hazards:
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Property Value Source

Appearance Clear light yellow liquid Fisher Scientific

Boiling Point 132 °C @ 12 mmHg Fisher Scientific

Flash Point 110 °C Fisher Scientific

Incompatibilities
Strong oxidizing agents, strong

bases, reducing agents
[1]

Health Hazards
May cause skin and eye

irritation.[2]
Fisher Scientific

Environmental Hazards

Harmful to the environment;

should not be released into

waterways or sewage systems.

[2]

ChemicalBook

Procedural Steps for Proper Disposal
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of 4-Chlorophenylacetone from the point of generation to final collection.

Experimental Protocol: Waste Collection and Storage

Personal Protective Equipment (PPE): Before handling 4-Chlorophenylacetone waste,

ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile rubber).[5]

Safety goggles or a face shield.[5]

A lab coat.

Waste Segregation:

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[4]
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Crucially, do not mix 4-Chlorophenylacetone with non-halogenated organic waste.[4]

This is critical for proper disposal and often impacts disposal costs.

Do not mix with incompatible materials such as strong oxidizing agents, strong bases, or

reducing agents.[1]

Waste Container Requirements:

Use a container that is in good condition, compatible with 4-Chlorophenylacetone, and

has a secure, tightly sealing lid.[3]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "4-Chlorophenylacetone."[3] If other halogenated solvents are collected

in the same container, their names must also be listed.

Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated SAA within the laboratory.

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.

Ensure the waste container is kept closed except when adding waste.[3]

It is recommended to use secondary containment (e.g., a larger, chemically resistant bin)

to prevent spills.[4]

Requesting Waste Pickup:

Once the waste container is full, or if it has been in storage for a period defined by your

institution's EHS guidelines (often 90 days), arrange for its collection by a licensed

hazardous waste disposal company.

Follow your institution's specific procedures for requesting a waste pickup.

Disposal Method
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The primary and recommended method for the final disposal of 4-Chlorophenylacetone and

other halogenated organic wastes is high-temperature incineration at a licensed hazardous

waste facility.[6] This process is designed to break down the compound into less harmful

substances under controlled conditions.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 4-
Chlorophenylacetone.
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Caption: Decision-making workflow for the safe disposal of 4-Chlorophenylacetone.
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By adhering to these procedures, researchers and scientists can ensure the safe and

compliant disposal of 4-Chlorophenylacetone, thereby fostering a secure and environmentally

responsible laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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